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Compound of Interest

Compound Name: alpha-Fenchene

Cat. No.: B1205761 Get Quote

Introduction

Alpha-fenchene (C₁₀H₁₆), a bicyclic monoterpene, is a naturally occurring volatile organic

compound found in the essential oils of various plants. As a constituent of numerous consumer

products and with its natural emissions, understanding its environmental fate is crucial for

assessing its potential ecological impact. This technical guide provides a comprehensive

overview of the current scientific understanding of the environmental distribution and

degradation of alpha-fenchene, intended for researchers, scientists, and drug development

professionals. Due to a notable scarcity of experimental data for alpha-fenchene itself, this

guide incorporates data from its close structural isomers, primarily alpha-pinene and

camphene, to provide a more complete, albeit estimated, picture of its environmental behavior.

All data derived from structural analogs are clearly indicated.

Physicochemical Properties
The environmental distribution of alpha-fenchene is governed by its physicochemical

properties. With a relatively high vapor pressure and low water solubility, it is expected to

predominantly partition into the atmosphere. Its octanol-water partition coefficient (log Kow)

suggests a potential for bioaccumulation in aquatic organisms and sorption to organic matter in

soil and sediment.

Table 1: Physicochemical Properties of Alpha-Fenchene
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Property Value Source

Molecular Formula C₁₀H₁₆ --INVALID-LINK--

Molecular Weight 136.23 g/mol --INVALID-LINK--

Vapor Pressure
4.96 mm Hg at 25°C

(estimated)
[1]

Water Solubility 4.89 mg/L at 25°C (estimated) [1]

Log Kow 4.35 (estimated) [1]

Henry's Law Constant
1.82 x 10⁻¹ atm-m³/mol at

25°C (estimated)
[1]

Environmental Fate Processes
The primary environmental fate processes for alpha-fenchene are atmospheric oxidation, and

to a lesser extent, biodegradation. Direct photodegradation in water and soil is not expected to

be a significant removal mechanism.

Atmospheric Fate
Once volatilized into the atmosphere, alpha-fenchene is subject to degradation by reaction

with photochemically generated oxidants, primarily hydroxyl radicals (•OH), ozone (O₃), and

nitrate radicals (NO₃•) during nighttime. These reactions lead to the formation of a variety of

oxygenated products, some of which can contribute to the formation of secondary organic

aerosols (SOA).

Atmospheric Degradation Workflow
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Caption: Workflow of alpha-fenchene's atmospheric degradation.

Table 2: Atmospheric Reaction Rate Constants and Lifetimes for Alpha-Fenchene and Related

Monoterpenes

Reactant
Rate Constant (cm³
molecule⁻¹ s⁻¹)

Atmospheric
Lifetime

Source
(Compound)

•OH
5.70 x 10⁻¹¹

(estimated)
2.3 hours [1] (Alpha-Fenchene)

O₃
1.20 x 10⁻¹⁷

(estimated)
22.9 hours [1] (Alpha-Fenchene)

NO₃•

No experimental data

available for alpha-

fenchene. For α-

pinene: 6.2 x 10⁻¹²

~46 minutes (for α-

pinene)
--INVALID-LINK--

Assumed atmospheric concentrations: [•OH] = 1.5 x 10⁶ molecules cm⁻³ (12-hr daytime

average); [O₃] = 7 x 10¹¹ molecules cm⁻³; [NO₃•] = 5 x 10⁸ molecules cm⁻³ (12-hr nighttime

average).

Atmospheric Degradation Pathway of Alpha-Fenchene with Hydroxyl Radical (Hypothetical)
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The reaction of alpha-fenchene with the hydroxyl radical is expected to proceed primarily via

addition to the double bond, leading to the formation of a carbon-centered radical. This radical

then rapidly reacts with molecular oxygen to form a peroxy radical. Subsequent reactions of the

peroxy radical will lead to a variety of oxygenated products.

Reaction with •OH

Potential Products

Alpha-Fenchene
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+ •OH
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Caption: Hypothetical pathway for OH-initiated atmospheric degradation.
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Biodegradation
Based on predictive models, alpha-fenchene is not expected to be readily biodegradable.[1]

This suggests that its persistence in soil and water may be significant if other degradation

processes are slow. Experimental studies on the biodegradation of alpha-fenchene are

lacking. However, studies on other monoterpenes like alpha-pinene indicate that some

microorganisms are capable of utilizing them as a carbon source, albeit at slow rates.

Table 3: Predicted Biodegradability of Alpha-Fenchene

Model Prediction Value Source

BIOWIN v4.10

(Linear)

Not readily

biodegradable
0.4988 [1]

BIOWIN v4.10 (Non-

Linear)

Not readily

biodegradable
0.3432 [1]

Ultimate Survey

Model
Weeks to months 2.6860 [1]

Primary Survey Model Days to weeks 3.4977 [1]

Experimental Protocol: OECD 301 Ready Biodegradability

To experimentally determine the ready biodegradability of alpha-fenchene, a standardized

protocol such as the OECD Guideline 301 can be followed. A common method is the OECD

301 F (Manometric Respirometry Test).

Test Setup: A defined concentration of the test substance (e.g., 100 mg/L) is added to a

mineral medium inoculated with a mixed population of microorganisms from a sewage

treatment plant.

Incubation: The test vessels are incubated in the dark at a constant temperature (e.g., 20-

24°C) for 28 days.

Measurement: The consumption of oxygen is measured over the 28-day period using a

manometric respirometer.
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Data Analysis: The percentage of biodegradation is calculated by comparing the measured

oxygen consumption with the theoretical oxygen demand (ThOD). A substance is considered

readily biodegradable if it reaches the pass level of 60% ThOD within a 10-day window

during the 28-day test period.

Soil Sorption and Mobility
The estimated log Kow of 4.35 suggests that alpha-fenchene will have a tendency to sorb to

organic matter in soil and sediment. This would reduce its mobility in the subsurface and its

bioavailability to some organisms. No experimental soil sorption data (Koc) for alpha-fenchene
are currently available.

Logical Workflow for Assessing Soil Fate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/product/b1205761?utm_src=pdf-body
https://www.benchchem.com/product/b1205761?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205761?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Alpha-Fenchene enters soil environment

Partitioning between soil, water, and air phases

Volatilization to atmosphere

 High vapor pressure

Sorption to soil organic matter

 High Log Kow

Leaching to groundwater

 Low sorption

Degradation Processes

Biodegradation Photodegradation (surface)

Persistence/Transformation Products

Click to download full resolution via product page

Caption: Factors influencing the fate of alpha-fenchene in soil.

Bioaccumulation
The high estimated log Kow value suggests a potential for alpha-fenchene to bioaccumulate in

aquatic organisms. However, experimental data on the bioconcentration factor (BCF) are not
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available. For hydrophobic substances, metabolism within the organism can significantly

reduce the actual BCF compared to what is predicted from the log Kow alone.

Ecotoxicity
Alpha-fenchene is classified as toxic to aquatic life with long-lasting effects.[2]

Table 4: Ecotoxicity of Alpha-Fenchene (GHS Classification)

Hazard Statement Classification Source

H411
Toxic to aquatic life with long

lasting effects
[2]

Conclusion and Future Research Directions
The environmental fate of alpha-fenchene is largely predicted based on its physicochemical

properties and data from structurally similar monoterpenes. The available information suggests

that the primary removal mechanism from the environment is atmospheric oxidation. Its

potential for persistence in soil and water, as well as its capacity for bioaccumulation, warrants

further investigation through direct experimental studies.

Key research needs include:

Experimental determination of the biodegradation rate of alpha-fenchene in relevant

environmental media (soil, water, sediment) following standardized protocols (e.g., OECD

301, 307, 308).

Measurement of the reaction rate constants of alpha-fenchene with key atmospheric

oxidants (•OH, O₃, NO₃•) at different temperatures to improve the accuracy of atmospheric

lifetime calculations.

Identification and quantification of the atmospheric oxidation products of alpha-fenchene to

better understand its contribution to secondary organic aerosol formation.

Experimental determination of the bioconcentration factor (BCF) in fish to accurately assess

its bioaccumulation potential.
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Measurement of the soil sorption coefficient (Koc) to improve predictions of its mobility in

terrestrial environments.

Addressing these data gaps will provide a more definitive understanding of the environmental

risks associated with alpha-fenchene and enable more robust environmental assessments.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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